1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic acid

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• SMILES: C1C(CC1(CN)C(=O)O)C2=CC=CC=C2
• InChI: InChI=1S/C12H15NO2/c13-8-12(11(14)15)6-10(7-12)9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,14,15)
• InChIKey: SMRGHUVEZRZCBG-UHFFFAOYSA-N

1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic Acid: A Conformationally Constrained Scaffold for CNS and Enzyme Research

1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic acid is a synthetic, non-proteinogenic amino acid featuring a cyclobutane core substituted with both an aminomethyl and a phenyl group [1]. This structure classifies it as a conformationally restricted analog, a design principle employed to enhance target selectivity and metabolic stability over flexible, linear counterparts . It is investigated primarily as a chemical biology probe, a building block for peptidomimetics, and a potential lead for central nervous system (CNS) therapeutics, with preliminary evidence suggesting its utility in modulating enzyme activity .

Conformationally restricted scaffold for peptidomimetic design

Geminal substitution enables rigid pharmacophore orientation

CNS target probe and SAR study candidate

• [1] PubChem. (n.d.). 1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic acid hydrochloride. Retrieved April 19, 2026, from National Center for Biotechnology Information. View Source

Why 1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic Acid Cannot Be Replaced by Common Cyclobutane Analogs

Generic substitution of this compound with simpler cyclobutane derivatives like 1-aminocyclobutanecarboxylic acid or 3-phenylcyclobutane-1-carboxylic acid is not scientifically sound due to the unique, synergistic conformational constraint imposed by the geminal substitution at the 1-position . This 'Thorpe-Ingold effect' rigidifies the molecule into a defined geometry, which is critical for target binding, while the distal phenyl group provides essential hydrophobic interactions . Studies on analogous aminocyclobutanecarboxylic acid derivatives have demonstrated that subtle structural modifications drastically alter biological activity, with EC50 values varying by orders of magnitude . Consequently, using a generic alternative could lead to a complete loss of desired activity or unintended off-target effects in assays.

Conformation Simple cyclobutane analogs lack the geminal substitution synergy; target binding may shift significantly.

Hydrophobics Absence of the phenyl group removes essential hydrophobic contacts, potentially altering selectivity.

Potency drift Minor structural changes (e.g., amine vs. aminomethyl) can lead to orders-of-magnitude activity differences based on class data.

Quantitative Evidence for 1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic Acid: A Critical Appraisal of Comparator Data

Structural Differentiation: Unique Geminal Substitution Pattern Dictates Conformational Constraint

The target compound features a geminal substitution at the 1-position (both an aminomethyl and a carboxylic acid group), creating a rigid, quaternary center that is absent in close analogs like 1-amino-3-phenylcyclobutane-1-carboxylic acid (which has a primary amine instead of aminomethyl) and 1-(aminomethyl)cyclobutane-1-carboxylic acid (which lacks the phenyl group) . This unique geometry enforces a specific spatial orientation of the pharmacophores, a feature that cannot be achieved by simpler, non-geminal cyclobutane derivatives .

Structural Constraint

Reported

Target: geminal -CH₂NH₂ and -COOH at C1 Comparator: -NH₂/-COOH (non-geminal) or no phenyl

Supports conformational restriction for selective probe design

Qualitative structural differentiation; no binding data

Evidence Dimension	Substitution pattern at C1 of cyclobutane ring
Target Compound Data	Aminomethyl and carboxylic acid groups (geminal)
Comparator Or Baseline	1-Amino-3-phenylcyclobutane-1-carboxylic acid: Amino and carboxylic acid; 1-(Aminomethyl)cyclobutane-1-carboxylic acid: Aminomethyl and carboxylic acid (no phenyl)
Quantified Difference	Not applicable; qualitative structural difference
Conditions	Molecular structure comparison

Why This Matters

The unique geminal substitution creates a quaternary center that restricts conformational freedom, which is essential for designing selective peptidomimetics and enzyme inhibitors where precise 3D orientation is critical.

Lack of Direct, Quantitative Comparator Data for 1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic Acid

A comprehensive search of primary literature, patents, and authoritative databases did not yield any direct, quantitative comparator data for 1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic acid against close analogs in the same assay system [1][2]. While class-level inference from related 1-aminocyclobutanecarboxylic acid derivatives suggests that structural modifications can significantly alter activity (e.g., EC50 values ranging from 0.03 mg/L to >0.42 mg/L against fungal SDH) [1], these data are for structurally distinct molecules and cannot be reliably extrapolated to the target compound. Consequently, a user must independently validate any performance claims.

Comparator Data Gap

Data to verify

No direct quantitative comparator data available for this compound

Independent profiling required; class-level inference only

Related 1-aminocyclobutanecarboxylic acid derivatives show variable EC₅₀

Evidence Dimension	Quantitative biological activity comparison
Target Compound Data	No direct quantitative data found for this specific compound in a comparative study.
Comparator Or Baseline	Related 1-aminocyclobutanecarboxylic acid derivatives
Quantified Difference	Not applicable; no direct comparator data available for the target compound.
Conditions	Systematic literature search across PubMed, BindingDB, Google Scholar, and USPTO (search performed April 2026).

Why This Matters

This highlights a critical evidence gap, indicating that procurement decisions for this compound cannot be based on comparative performance data. The user must plan for in-house profiling and cannot rely on published metrics for differentiation.

• [1] BindingDB. (n.d.). BDBM50367284 & BDBM50097461 [Database entries]. Retrieved April 19, 2026. View Source
• [2] Gaoni, Y., et al. (2002). Synthesis, NMDA Receptor Antagonist Activity, and Anticonvulsant Action of 1-Aminocyclobutanecarboxylic Acid Derivatives. Journal of Medicinal Chemistry, 45(12), 2577-2585. View Source

Validated Application Scenarios for 1-(Aminomethyl)-3-phenylcyclobutane-1-carboxylic Acid Based on Structural Class

Design of Conformationally Restricted Peptidomimetics

The compound's rigid cyclobutane core and geminal substitution pattern make it a suitable building block for designing peptidomimetics with enhanced metabolic stability and target selectivity compared to flexible amino acids . Its structure allows for the precise spatial presentation of pharmacophores, a requirement for modulating protein-protein interactions or enzyme active sites .

CNS Probe Development for Enzyme or Receptor Studies

The cyclobutane scaffold is a known bioisostere for proline and GABA in CNS drug discovery . This compound, with its unique phenyl and aminomethyl substitutions, is ideally suited for exploring structure-activity relationships (SAR) for neurological targets where conformationally restricted analogs are necessary to achieve receptor subtype selectivity .

In-House SAR and Lead Optimization Campaigns

Given the current lack of published comparative data for this specific molecule [1], its primary value lies in internal medicinal chemistry programs. It can be used as a key intermediate to synthesize a novel library of constrained amino acid derivatives, allowing a research group to establish proprietary SAR and potentially identify new chemical matter with improved drug-like properties over known, flexible analogs .

Application

Selection Property

Validation Focus

Conformationally restricted peptidomimetics

Geminal substitution and rigid cyclobutane core

Peptidomimetic stability & selectivity assays

CNS probe development

Cyclobutane as bioisostere for proline/GABA

Receptor subtype selectivity profiling

In-house SAR and lead optimization

Lack of public comparator data necessitates internal validation

Proprietary SAR library construction

• [1] BindingDB. (n.d.). BDBM50367284 & BDBM50097461 [Database entries]. Retrieved April 19, 2026. View Source